4-(2-Methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol

• IUPAC Name: 4-(2-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C9H9N3OS/c1-13-8-5-3-2-4-7(8)12-6-10-11-9(12)14/h2-6H,1H3,(H,11,14)
• InChI Key: QRAKHSMJURHRMO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C=NNC2=S
• Molecular Formula: C9H9N3OS
• DSSTOX Substance ID: DTXSID50368642
• Molecular Weight: 207.25 g/mol
• Solubility: 20.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 66297-54-9

Description

“4-(2-Methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol” is a compound containing the 1,2,4-triazole ring in its structure. Compounds containing the 1,2,4-triazole ring are characterised by multidirectional biological activity. This compound is a mercapto-substituted 1,2,4-triazole ligand and exhibits tautomerism in solution.

Scientific Research Applications

Cholinesterase Inhibitors

A study focused on the enzymatic potential of new triazoles, including derivatives of 4-(2-Methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol, demonstrated their excellent inhibitory potential against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzymes. These compounds showed significant anti-proliferative activity, highlighting their potential in enzymatic inhibition and bioactivity (Arfan et al., 2018).

Synthesis and Structural Features

Research has been conducted on the synthesis of new compounds using 4-(2-Methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol as a base component. These studies provide valuable insights into the structural features of these compounds, contributing to the understanding of their potential applications in various fields (Wurfer & Badea, 2021).

Corrosion Inhibition

Various derivatives of 4-(2-Methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol have been studied for their effectiveness in inhibiting corrosion in different environments. These studies have shown promising results, indicating the potential use of these compounds in protecting materials like mild steel from corrosion (Yadav et al., 2013; Quraishi et al., 2003).

Antimicrobial Activities

The antimicrobial properties of 1,2,4-triazoles, including those related to 4-(2-Methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol, have been explored. These compounds show significant activity against a range of microbial organisms, suggesting their potential use in developing new antimicrobial agents (Bayrak et al., 2009).

Antiproliferative Activity

Several studies have investigated the antiproliferative activity of triazole derivatives. This includes examining the effects of such compounds on various cell lines, offering insights into their potential therapeutic applications in cancer treatment (Narayana et al., 2010).

Future Directions

Given the multidirectional biological activity of compounds containing the 1,2,4-triazole ring, further investigations on this scaffold to harness its optimum antibacterial potential are suggested. Moreover, rational design and development of novel antibacterial agents incorporating 1,2,4-triazole can help in dealing with the escalating problems of microbial resistance.